Cas no 72197-81-0 (O,O-bis(2-methoxyethyl) S-propyl thiophosphate)

72197-81-0 structure
Product name:O,O-bis(2-methoxyethyl) S-propyl thiophosphate
O,O-bis(2-methoxyethyl) S-propyl thiophosphate Chemical and Physical Properties
Names and Identifiers
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- O,O-bis(2-methoxyethyl) S-propyl thiophosphate
- 1-[bis(2-methoxyethoxy)phosphorylsulfanyl]propane
- DTXSID00222523
- Phosphorothioic acid, O,O-bis(2-methoxyethyl) S-propyl ester
- O,O-Bis(2-methoxyethyl) S-propylphosphorothioate
- 72197-81-0
- BRN 1958869
-
- Inchi: InChI=1S/C9H21O5PS/c1-4-9-16-15(10,13-7-5-11-2)14-8-6-12-3/h4-9H2,1-3H3
- InChI Key: PLKIUAKTFCEHKC-UHFFFAOYSA-N
- SMILES: CCCSP(=O)(OCCOC)OCCOC
Computed Properties
- Exact Mass: 272.08483
- Monoisotopic Mass: 272.08473194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- PSA: 53.99
O,O-bis(2-methoxyethyl) S-propyl thiophosphate Related Literature
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Li Li,Chao Ma,Qingkun Kong,Weiping Li,Yan Zhang,Shenguang Ge,Mei Yan,Jinghua Yu J. Mater. Chem. B, 2014,2, 6669-6674
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Qinghua Wu,Shibo Zou,Frédérick P. Gosselin,Daniel Therriault,Marie-Claude Heuzey J. Mater. Chem. C, 2018,6, 12180-12186
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Mária Andraščíková,Svetlana Hrouzková Anal. Methods, 2013,5, 1374-1384
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Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
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Tim Hupfeld,Soma Salamon,Joachim Landers,Jochen Schmidt,Heiko Wende,Stephan Barcikowski,Bilal Gökce J. Mater. Chem. C, 2020,8, 12204-12217
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Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
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